(E)-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-3-(thiophen-3-yl)acrylamide

• IUPAC Name: (E)-N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]-3-thiophen-3-ylprop-2-enamide
• InChI: InChI=1S/C16H17NO2S2/c1-20-14-5-3-13(4-6-14)15(18)10-17-16(19)7-2-12-8-9-21-11-12/h2-9,11,15,18H,10H2,1H3,(H,17,19)/b7-2+
• InChI Key: STBZTSYYRRBOCK-FARCUNLSSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(CNC(=O)C=CC2=CSC=C2)O
• Isomeric SMILES: CSC1=CC=C(C=C1)C(CNC(=O)/C=C/C2=CSC=C2)O
• Molecular Formula: C16H17NO2S2
• Molecular Weight: 319.4 g/mol

Description

(E)-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-3-(thiophen-3-yl)acrylamide, also known as MTAA, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.

Scientific Research Applications

Polymer Synthesis and Characterization

• Research has demonstrated the use of acrylamide derivatives in the synthesis of polymers with specific functionalities. For instance, controlled radical polymerization of acrylamide containing phenylalanine moiety via RAFT (Reversible Addition−Fragmentation Chain Transfer) polymerization has been achieved, leading to homopolymers with narrow polydispersity, controlled molecular weight, and enhanced isotacticity (Mori, Sutoh, & Endo, 2005).

Optoelectronic Applications

• Donor-acceptor substituted thiophene dyes, incorporating thiophen-2-ylacrylonitrile and its derivatives, have been designed for enhanced nonlinear optical limiting, demonstrating their potential in protecting human eyes and optical sensors, and stabilizing light sources in optical communications. The nonlinear absorption and optical limiting behavior under laser excitation was found to be arising from two-photon absorption processes (Anandan, Manoharan, Narendran, Girisun, & Asiri, 2018).

Drug Delivery Systems

• Poly (hydroxy ethyl methyl acrylamide-co-acrylic acid) microspheres have been prepared for drug delivery applications, showcasing the ability of acrylamide derivatives to form pH-sensitive microspheres capable of loading and releasing drugs in a controlled manner (Swamy, Prasad, Rao, & Subha, 2013).

Corrosion Inhibition

• The effectiveness of acrylamide derivatives as corrosion inhibitors for metals in acidic solutions has been explored, demonstrating their potential in protecting metals from corrosion through the formation of protective layers on metal surfaces. This application is crucial in industries where metal preservation is essential (Abu-Rayyan et al., 2022).